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Abstract

Prazosin hydrochloride is a quinazoline derivative that acts as a selective alpha-1 adrenergic
receptor antagonist.[1] This technical guide provides an in-depth overview of the synthesis and
chemical properties of prazosin hydrochloride, tailored for professionals in pharmaceutical
research and development. The document details synthetic methodologies, outlines key
chemical and physical characteristics, and illustrates the primary signaling pathway associated
with its mechanism of action.

Chemical Properties of Prazosin Hydrochloride

Prazosin hydrochloride is a white to tan powder.[2] Its chemical structure consists of a
piperazine ring linking a quinazoline moiety and a furoyl group.[3] The hydrochloride salt form
enhances its solubility in aqueous media.

Table 1: Physicochemical Properties of Prazosin Hydrochloride
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Property Value Source(s)

[4-(4-Amino-6,7-
dimethoxyquinazolin-2-

IUPAC Name ) ) [2]
yl)piperazin-1-yl]-(furan-2-

yl)methanone;hydrochloride

Molecular Formula C19H21Ns04-HCI [4]
Molecular Weight 419.87 g/mol
Melting Point 277-280 °C (decomposes)

Soluble in DMSO (up to 25
Solubility mM), ethanol (up to 5 mM),

methanol, and water.

CAS Number 19237-84-4

Appearance White to tan powder

Store at room temperature in
Storage well-closed, light-resistant

containers.

Synthesis of Prazosin Hydrochloride

Several synthetic routes for prazosin have been reported, with variations in starting materials
and reaction conditions aimed at improving yield and reducing environmental impact. A
common and illustrative synthetic pathway is detailed below.

General Synthetic Route

The synthesis of prazosin typically involves the construction of the 4-amino-6,7-
dimethoxyquinazoline core, followed by the introduction of the piperazine-furoyl side chain.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Prazosin-Hydrochloride
https://www.rndsystems.com/products/prazosin-hydrochloride_0623
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Quinazoline Core Synthesis Side-Chain Attachment

- + Sodium Cyanate - —— Chlorination -
2-Amino-4,5- 6,7-D 2,4-Dichloro-6,7- 2-Chle 4 7~ + 2-F Prazosin +HCI Prazosin HCI
dimethoxybenzoic acid 2,4-diol dimethoxyquinazoline dimethoxyquinazoline
+ 2-Furoyl chloride

Piperazine > 2

]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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